Cas no 1375068-94-2 (4-3-(Carboxymethyl)phenylbenzoic acid)

• Product Name: 4-3-(Carboxymethyl)phenylbenzoic acid
• CAS No: 1375068-94-2
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• MDL: MFCD22205781
• CID: 2772215
• Update Time: 2025-06-08

4-3-(Carboxymethyl)phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-(Carboxymethyl)phenylbenzoic acid

• MDL： MFCD22205781
• Inchi： 1S/C15H12O4/c16-14(17)9-10-2-1-3-13(8-10)11-4-6-12(7-5-11)15(18)19/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： VAZPKCNDWBSRHO-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C=1)C1C=CC(C(=O)O)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-3-(Carboxymethyl)phenylbenzoic acid

Recent Advances in the Study of 4-3-(Carboxymethyl)phenylbenzoic acid (CAS: 1375068-94-2)

The compound 4-3-(Carboxymethyl)phenylbenzoic acid (CAS: 1375068-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carboxylated biphenyl structure, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings in the latest research is the role of 4-3-(Carboxymethyl)phenylbenzoic acid as a potent inhibitor of specific inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively suppresses the NF-κB signaling pathway, which is central to the inflammatory response. The study utilized in vitro assays and animal models to validate its efficacy, showing a significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These results suggest its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have highlighted the anticancer potential of 4-3-(Carboxymethyl)phenylbenzoic acid. A preprint article from BioRxiv (2024) reported that this compound induces apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study employed high-throughput screening and molecular docking simulations to identify its interaction with key oncogenic targets, such as Bcl-2 and survivin. These findings open new avenues for targeted cancer therapies, especially in cases where traditional treatments have failed.

The synthetic accessibility of 4-3-(Carboxymethyl)phenylbenzoic acid has also been a focus of recent research. A team from the University of Cambridge developed a novel, scalable synthesis route that improves yield and reduces byproducts. Their method, published in Organic Process Research & Development (2023), involves a Pd-catalyzed cross-coupling reaction followed by selective carboxylation. This advancement is critical for large-scale production and future clinical trials, addressing previous challenges in the compound's availability.

Pharmacokinetic studies have further enriched our understanding of this compound. A 2024 paper in Drug Metabolism and Disposition detailed its metabolic stability, bioavailability, and tissue distribution in rodent models. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing, though further optimization may be required to mitigate rapid clearance in the liver. These insights are invaluable for the drug development pipeline, guiding formulation strategies for preclinical and clinical studies.

In conclusion, 4-3-(Carboxymethyl)phenylbenzoic acid (CAS: 1375068-94-2) represents a multifaceted compound with significant therapeutic potential. Its dual anti-inflammatory and anticancer activities, coupled with recent advancements in synthesis and pharmacokinetics, position it as a promising candidate for further drug development. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, as well as exploring its potential in combination therapies.